Cas no 2586126-60-3 (2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane)

• Product Name: 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane
• CAS No: 2586126-60-3
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• CID: 5074819
• Update Time: 2025-05-23

2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane

• Inchi： 1S/C9H7BrClFO2/c10-7-4-5(11)3-6(8(7)12)9-13-1-2-14-9/h3-4,9H,1-2H2
• InChI Key： YGSZONMGTYNVKR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)C1OCCO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane

2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane: A Comprehensive Overview of CAS No. 2586126-60-3

2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane, with the CAS number 2586126-60-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated, chlorinated, and fluorinated aromatic ring linked to a 1,3-dioxolane moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, which are crucial for the production of this compound on both laboratory and industrial scales. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved the efficiency and selectivity of the reactions involved.

In terms of its physical and chemical properties, 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane is a crystalline solid with a well-defined melting point. It exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics are advantageous for its use in various analytical techniques and biological assays. Additionally, the compound's stability under different storage conditions has been extensively studied to ensure its long-term viability in research settings.

The biological activity of 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane has been a focal point of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have implications for the development of new therapeutic agents for conditions like arthritis and other inflammatory disorders.

In the context of cancer research, 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane has demonstrated promising anti-proliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific cellular signaling pathways that are often dysregulated in cancer cells. These findings have sparked interest in further investigating the potential of this compound as a lead molecule for cancer therapy.

Beyond its direct biological activities, 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows it to be readily modified through various chemical transformations, making it a valuable building block for the development of novel compounds with diverse biological activities. For example, recent studies have explored its use in the synthesis of peptidomimetics and other bioactive molecules with potential applications in drug discovery.

The safety profile of 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane has also been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects on non-target tissues. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in preclinical and clinical settings.

In conclusion, 2-(3-Bromo-5-chloro-2-fluorophenyl)-1,3-dioxolane (CAS No. 2586126-60-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for contributing to the discovery of new treatments for various diseases.